![molecular formula C60H39N3 B1645823 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene CAS No. 160780-82-5](/img/structure/B1645823.png)
1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene
Overview
Description
1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene is an organic semiconductor material . It is electron-rich and serves as an excellent hole-transporting layer (HTL) material . It is primarily used as a phosphorescent host material for light-emitting diodes .
Synthesis Analysis
The synthesis of 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene can be achieved through carbazolylation reaction . Typically, compounds containing a phenyl ring with a carbazole unit are reacted with electrophilic reagents to produce the target product .Molecular Structure Analysis
The molecular formula of 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene is C60H39N3 . It consists of three carbazole units attached to the benzene ring, making it electron-rich .Scientific Research Applications
Anticancer Potential
One of the most promising applications of 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene is its potential use as an anticancer drug . It has been found to bind to DNA via groove binding, which is significant as it unwinds the DNA helix . This interaction with DNA makes it a potential candidate for treating cancer, particularly breast and cervical cancer .
Use in Electrochromic Devices
1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene has been used in the creation of electrochromic devices . These devices change color when an electric charge is applied. The compound’s properties allow it to exhibit different colors at different voltages .
Hole-Transporting Layer Material
With three carbazole units attached to the benzene ring, 1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene is electron-rich and serves as an excellent hole-transporting layer (HTL) material . It is mainly used as a phosphorescent host material for light-emitting diodes .
Use in Copolymers
1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene has been used in the synthesis of copolymers . These copolymers have been used in various applications, including the creation of electrochromic devices .
Mechanism of Action
- The primary targets of tCP are not well-documented in the literature. However, we know that it functions as a host material for phosphorescent emitters in OLEDs. Its primary role is to facilitate charge transport within the device structure, specifically aiding hole injection and transport from the anode to the emitting layer .
Target of Action
Mode of Action
properties
IUPAC Name |
9-[4-[3,5-bis(4-carbazol-9-ylphenyl)phenyl]phenyl]carbazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C60H39N3/c1-7-19-55-49(13-1)50-14-2-8-20-56(50)61(55)46-31-25-40(26-32-46)43-37-44(41-27-33-47(34-28-41)62-57-21-9-3-15-51(57)52-16-4-10-22-58(52)62)39-45(38-43)42-29-35-48(36-30-42)63-59-23-11-5-17-53(59)54-18-6-12-24-60(54)63/h1-39H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XCICDYGIJBPNPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC=C(C=C4)C5=CC(=CC(=C5)C6=CC=C(C=C6)N7C8=CC=CC=C8C9=CC=CC=C97)C1=CC=C(C=C1)N1C2=CC=CC=C2C2=CC=CC=C21 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C60H39N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
802.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3,5-Tris[4-(9-carbazolyl)phenyl]benzene | |
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